Cas no 864966-70-1 (9H-Fluoren-9-ylmethyl (4S)-4-(2-methylpropyl)-5-oxo-1,3-oxazolidine-3-carboxylate)

• Product Name: 9H-Fluoren-9-ylmethyl (4S)-4-(2-methylpropyl)-5-oxo-1,3-oxazolidine-3-carboxylate
• CAS No: 864966-70-1
• MF: C₂₂H₂₃NO₄
• MW: 365.42232632637
• MDL: MFCD27957334
• CID: 4661943
• Update Time: 2025-07-21

9H-Fluoren-9-ylmethyl (4S)-4-(2-methylpropyl)-5-oxo-1,3-oxazolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 9H-Fluoren-9-ylmethyl (4S)-4-(2-methylpropyl)-5-oxo-1,3-oxazolidine-3-carboxylate

• MDL： MFCD27957334
• Inchi： 1S/C22H23NO4/c1-14(2)11-20-21(24)27-13-23(20)22(25)26-12-19-17-9-5-3-7-15(17)16-8-4-6-10-18(16)19/h3-10,14,19-20H,11-13H2,1-2H3/t20-/m0/s1
• InChI Key： WFNVUAZCCGBCGJ-FQEVSTJZSA-N
• SMILES： O1C(=O)[C@H](CC(C)C)N(C(OCC2C3=C(C=CC=C3)C3=C2C=CC=C3)=O)C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 6

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 554.6±43.0 °C at 760 mmHg
• Flash Point: 289.2±28.2 °C
• Vapor Pressure: 0.0±1.5 mmHg at 25°C

9H-Fluoren-9-ylmethyl (4S)-4-(2-methylpropyl)-5-oxo-1,3-oxazolidine-3-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 9H-Fluoren-9-ylmethyl (4S)-4-(2-methylpropyl)-5-oxo-1,3-oxazolidine-3-carboxylate

Professional Introduction to Compound with CAS No. 864966-70-1 and Product Name: 9H-Fluoren-9-ylmethyl (4S)-4-(2-methylpropyl)-5-oxo-1,3-oxazolidine-3-carboxylate

The compound with the CAS number 864966-70-1 and the product name 9H-Fluoren-9-ylmethyl (4S)-4-(2-methylpropyl)-5-oxo-1,3-oxazolidine-3-carboxylate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered attention for its potential applications in drug development and medicinal chemistry. The unique combination of a fluorenylmethyl moiety and an oxazolidine ring system imparts distinct chemical and pharmacological properties, making it a valuable scaffold for designing novel therapeutic agents.

In recent years, there has been a growing interest in the development of chiral oxazolidinones due to their role as key intermediates in the synthesis of enantiomerically pure drugs. The presence of the (4S)-configuration in the oxazolidine ring of this compound is particularly noteworthy, as it enhances its binding affinity and selectivity towards biological targets. This chirality is crucial for achieving optimal pharmacological activity while minimizing unwanted side effects, a principle that has been extensively studied in modern drug design.

The fluorenylmethyl substituent in the molecule contributes to its stability and lipophilicity, which are essential properties for drug candidates intended for oral administration or systemic delivery. Fluorene derivatives are known for their photostability and fluorescence properties, which can be exploited in various diagnostic and imaging applications. Additionally, the (2-methylpropyl) group at the 4-position of the oxazolidine ring adds steric bulk, influencing the compound's solubility and metabolic stability. These structural features make this compound a promising candidate for further exploration in medicinal chemistry.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such compounds with high accuracy. Molecular docking studies have revealed that 9H-Fluoren-9-ylmethyl (4S)-4-(2-methylpropyl)-5-oxo-1,3-oxazolidine-3-carboxylate interacts effectively with several biological targets, including enzymes and receptors involved in critical metabolic pathways. For instance, preliminary studies suggest that this compound may exhibit inhibitory activity against certain kinases, which are implicated in cancer progression. Such findings underscore its potential as a lead compound for developing targeted therapies.

The synthesis of this compound involves multi-step organic reactions, including condensation reactions to form the oxazolidine ring and subsequent functionalization to introduce the fluorenylmethyl group. The stereochemistry of the oxazolidine ring is carefully controlled to ensure the correct configuration, which is achieved through asymmetric synthesis techniques. These synthetic strategies are essential for producing high-purity compounds suitable for preclinical and clinical studies.

In the realm of drug discovery, the integration of 9H-Fluoren-9-ylmethyl (4S)-4-(2-methylpropyl)-5-oxo-1,3-oxazolidine-3-carboxylate into drug development pipelines has opened new avenues for therapeutic intervention. Its unique structural features make it a versatile building block for designing molecules with tailored pharmacokinetic profiles. Furthermore, its potential to modulate key biological pathways highlights its significance in addressing unmet medical needs. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation pharmaceuticals.

The growing emphasis on personalized medicine has also contributed to the interest in chiral compounds like this one. By leveraging advanced synthetic methodologies and biocatalysis, researchers can produce enantiomerically pure forms of drugs that are better suited to individual patient needs. This approach aligns with the broader goal of developing more effective and safer therapeutics. The structural complexity of 9H-Fluoren-9-ylmethyl (4S)-4-(2-methylpropyl)-5-oxo-1,3-oxazolidine-3-carboxylate exemplifies how intricate molecular architectures can lead to innovative solutions in drug design.

Future studies will likely focus on optimizing the synthetic routes to improve yield and scalability while maintaining high enantiomeric purity. Additionally, pharmacokinetic and toxicological assessments will be conducted to evaluate its safety profile further. These efforts are crucial for advancing this compound from a laboratory curiosity to a viable candidate for clinical trials. The collaboration between synthetic chemists, pharmacologists, and bioinformaticians will be instrumental in realizing this vision.

The impact of such compounds extends beyond traditional pharmaceutical applications. Their unique properties make them attractive candidates for use in biopharmaceutical research, where they can serve as probes or tools for studying complex biological systems. The ability to modulate specific biological pathways with high precision offers insights into disease mechanisms and opens up possibilities for developing novel diagnostic tools.

In conclusion,9H-Fluoren-9-ylylmethyl (4S)-4-(2-methylpropyl)-5-oxyo1,-3-oxazolidine--carboxylate represents a significant contribution to the field of medicinal chemistry. Its complex structure, chiral center, and versatile functional groups make it a valuable scaffold for drug discovery efforts aimed at addressing various therapeutic challenges. As research progresses, this compound is poised to play an important role in shaping future treatments across multiple disease areas.